Cas no 86212-51-3 (4-Phenyl-6-(pyridin-2-yl)pyrimidine-2(1H)-thione)

• Product Name: 4-Phenyl-6-(pyridin-2-yl)pyrimidine-2(1H)-thione
• CAS No: 86212-51-3
• MF: C₁₅H₁₁N₃S
• MW: 265.332941293716
• CID: 2809166
• PubChem ID: 13155548
• Update Time: 2025-04-21

4-Phenyl-6-(pyridin-2-yl)pyrimidine-2(1H)-thione Chemical and Physical Properties

Names and Identifiers

• DTXSID90522807
• SCHEMBL22357053
• DTXCID40473613
• 86212-51-3
• phenyl-6-(pyridin-2-yl)pyrimidin-2-thiol
• 4-Phenyl-6-(pyridin-2-yl)pyrimidine-2(1H)-thione

• Inchi： 1S/C15H11N3S/c19-15-17-13(11-6-2-1-3-7-11)10-14(18-15)12-8-4-5-9-16-12/h1-10H,(H,17,18,19)
• InChI Key： GXVNQIKIKHXIOU-UHFFFAOYSA-N
• SMILES： S=C1N=C(C=C(C2C=CC=CN=2)N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 265.06736854Da
• Monoisotopic Mass: 265.06736854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.4Ų